Spirost-5-en-3-yl acetate

• IUPAC Name: (5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl) acetate
• InChI: InChI=1S/C29H44O4/c1-17-8-13-29(31-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)30)9-11-27(20,4)23(22)10-12-28(24,26)5/h6,17-18,21-26H,7-16H2,1-5H3
• InChI Key: CZCROZIJKBXZDP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC(=O)C)C)C)C)OC1
• Molecular Formula: C29H44O4
• DSSTOX Substance ID: DTXSID20909920
• Molecular Weight: 456.7 g/mol
• CAS RN: 1061-54-7

Description

Spirost-5-en-3-yl acetate is a useful research compound. Its molecular formula is C29H44O4 and its molecular weight is 456.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Structural Analysis and Conformation :

  • (25R)-Spirost-5-en-3 β-acetate has been analyzed for its crystal structure, revealing details like chair and half-chair conformations of rings and the quasi-trans and trans-fused ring junctions. The molecular structure exhibits slight convexity, contributing to its physical and chemical properties (Bandhoria, Gupta, & Gupta, 2006).

• Biological Activities and Potential Therapeutic Applications :

  • Spirost-5-en-3-yl acetate derivatives have been isolated from various natural sources, such as Trillium tschonoskii roots and rhizomes. These compounds exhibit significant cytotoxic activities against various human tumor cells, suggesting their potential in developing anti-cancer therapies (Meng et al., 2015).
  • Diosgenin, another derivative, has demonstrated antiproliferative activity on different cell lines, inducing apoptosis and acting as a chemopreventative agent. Its glycoside derivatives also exhibit selective action against cancer cells, making them promising candidates for anticancer compounds (Hernández-Vázquez et al., 2020).
  • Other steroidal saponins related to this compound have shown inhibitory effects on tumor cell proliferation and phospholipid metabolism in HeLa cells, indicating their potential in treating various human malignancies (Mimaki et al., 1995).

• Chemical Synthesis and Design :

  • The compound and its related structures have been involved in studies focusing on the synthesis of novel structural motifs valuable for drug discovery, such as 5-aza-spiro[2,4]heptanes and other spiro derivatives. These studies are crucial for developing new pharmaceuticals with potential therapeutic applications (Liu et al., 2011).
  • Novel methods for synthesizing fused spiro-pyrazolo[1,5-c]quinazoline derivatives have been reported, which are noted for their biological uses as anticancer and anti-inflammatory agents. Such synthesis contributes to diversifying the chemical structures for biological applications (Gálvez et al., 2018).

• Molecular Interactions and Docking Studies :

  • Studies involving molecular docking and MM/GBSA calculations have been conducted to understand better the protein-ligand interactions of this compound derivatives. These studies aid in the rational design of more potent inhibitors and therapeutic agents by providing insights into the molecular interactions at the atomic level (Gálvez et al., 2018).